Cas no 2229353-45-9 (5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile)

• Product Name: 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile
• CAS No: 2229353-45-9
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 6449653
• PubChem ID: 165857973
• Update Time: 2025-10-30

5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile
• 2229353-45-9
• 5-{[hydroxy(methyl)amino]methyl}thiophene-3-carbonitrile
• EN300-1751870

• Inchi： 1S/C7H8N2OS/c1-9(10)4-7-2-6(3-8)5-11-7/h2,5,10H,4H2,1H3
• InChI Key： YFIHOOYIJULUGB-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CN(C)O

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.5Ų

Additional information on 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile

Introduction to 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile (CAS No. 2229353-45-9)

5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2229353-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both hydroxymethyl and aminomethyl functional groups, coupled with a nitrile substituent at the 3-position of the thiophene ring, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The structural motif of 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile positions it as a potential intermediate in the synthesis of more complex pharmacologically active agents. Thiophene derivatives have long been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of polar functional groups such as hydroxymethyl and aminomethyl enhances solubility and bioavailability, which are critical factors in drug design. Additionally, the nitrile group can serve as a versatile handle for further chemical modifications, allowing for the construction of intricate molecular architectures.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile represents an example of how structural diversity can be leveraged to discover new drugs. Its thiophene core is flanked by functional groups that can interact with biological targets in multiple ways, potentially leading to synergistic effects or improved efficacy compared to simpler analogs.

One of the most compelling aspects of 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules with enhanced pharmacological properties. For instance, its structure could be modified to develop inhibitors of enzyme targets involved in diseases such as cancer and neurodegeneration. The hydroxymethyl and aminomethyl groups provide opportunities for hydrogen bonding interactions with biological receptors, while the nitrile group can participate in coordination or electron-deficient interactions.

The synthesis of 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the thiophene ring, followed by functional group interconversions to introduce the hydroxymethyl and aminomethyl moieties. The introduction of the nitrile group at the 3-position often requires careful control of reaction conditions to ensure high selectivity and yield.

Recent advances in synthetic methodologies have made it possible to access increasingly complex molecular architectures with greater efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions, flow chemistry, and biocatalysis have all contributed to streamlined synthetic routes for thiophene derivatives like 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile. These innovations not only improve scalability but also enable access to novel derivatives that might not have been feasible using traditional methods.

The biological activity of 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile has been preliminarily investigated in several contexts. In vitro studies have suggested potential interactions with enzymes and receptors relevant to inflammatory diseases and cancer. For example, its structure resembles known bioactive scaffolds that exhibit anti-inflammatory effects by modulating cytokine production or inhibiting key signaling pathways. Additionally, preliminary data indicate that it may exhibit cytotoxicity toward certain cancer cell lines, making it an attractive candidate for further preclinical development.

One particularly intriguing aspect of this compound is its potential dual functionality. The hydroxymethyl group can participate in hydrogen bonding interactions with biological targets, while the aminomethyl group can form salt bridges or coordinate with metal ions. This dual functionality could enhance binding affinity and selectivity when designing drug candidates. Furthermore, the nitrile group can undergo various chemical transformations, such as hydrolysis or reduction, which could be exploited to release bioactive species or modify downstream pharmacokinetic properties.

The development of new pharmaceuticals relies heavily on understanding how molecular structure influences biological activity. 5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile serves as an excellent case study for this relationship. By systematically modifying its structure—such as altering the length or nature of side chains—researchers can gain insights into which features are most critical for biological function. This iterative approach is fundamental to rational drug design and has led to numerous breakthroughs in medicinal chemistry over the years.

In conclusion,5-{hydroxy(methyl)aminomethyl}thiophene-3-carbonitrile (CAS No. 2229353-45-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,5-{hydroxy(methyl)aminomethy}lthiophene-3-carbonitrile will likely play an important role in discovering next-generation drugs that address unmet medical needs.